Cas no 895651-43-1 (2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 895651-43-1
• MF: C₂₅H₂₅N₃O₂S
• MW: 431.549904584885
• CID: 5912971
• PubChem ID: 18560600
• Update Time: 2025-10-24

2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-1-yl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)ethanone
• 2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• F1609-1161
• AKOS001843354
• 2-[[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-1-piperidin-1-ylethanone
• 895651-43-1
• 2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C25H25N3O2S/c1-17-9-11-18(12-10-17)23-26-24-20(15-19-7-3-4-8-21(19)30-24)25(27-23)31-16-22(29)28-13-5-2-6-14-28/h3-4,7-12H,2,5-6,13-16H2,1H3
• InChI Key： UVKCJPCYUSCDBT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N=C(C2=CC=C(C)C=C2)N=C2OC3=C(C=CC=C3)CC2=1

Computed Properties

• Exact Mass: 431.16674822g/mol
• Monoisotopic Mass: 431.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

Compound CAS No. 895651-43-1: 2-{2-(4-Methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

The compound with CAS No. 895651-43-1, named 2-{2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one, is a complex organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromeno[2,3-d]pyrimidine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a chromeno[2,3-d]pyrimidine ring system, a piperidine moiety, and a sulfanyl group, making it a promising candidate for drug development.

Recent studies have highlighted the importance of chromeno[2,3-d]pyrimidine derivatives in targeting various therapeutic areas. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties. The presence of the 4-methylphenyl group in the chromeno[2,3-d]pyrimidine ring enhances the molecule's stability and bioavailability, making it suitable for systemic administration. Additionally, the piperidine moiety contributes to the molecule's ability to interact with specific biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the chromeno[2,3-d]pyrimidine core through cyclization reactions and the subsequent introduction of the sulfanyl group and piperidine substituent. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield.

In terms of pharmacological activity, this compound has shown remarkable potential in preclinical models. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its anti-inflammatory properties have been validated in animal models of arthritis and other inflammatory diseases. These findings underscore its potential as a novel therapeutic agent for treating chronic inflammatory conditions.

Beyond its anti-inflammatory effects, this compound has also exhibited antioxidant activity by scavenging free radicals and reducing oxidative stress. This dual functionality makes it an attractive candidate for developing multi-targeted therapies. Recent research has explored its potential in neurodegenerative diseases, where oxidative stress and inflammation play significant roles.

The structural features of this compound also make it amenable to further modification and optimization. For instance, substituting the 4-methylphenyl group with other aromatic moieties could enhance its selectivity and potency against specific targets. Similarly, modifying the piperidine moiety could improve its pharmacokinetic properties, such as absorption and distribution.

In conclusion, CAS No. 895651-43-1 represents a cutting-edge compound with immense potential in drug discovery and development. Its unique structure combines several functional groups that contribute to its diverse biological activities. With ongoing research focusing on optimizing its properties and exploring its therapeutic applications, this compound is poised to make significant contributions to the field of medicinal chemistry.